Cas no 16220-96-5 (Methyl 5-chloro-2-methoxy-3-methylbenzoate)

• Product Name: Methyl 5-chloro-2-methoxy-3-methylbenzoate
• CAS No: 16220-96-5
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 2780566
• Update Time: 2023-08-06

Methyl 5-chloro-2-methoxy-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• METHYL 5-CHLORO-2-METHOXY-3-METHYLBENZOATE
• STL367906
• AB66257
• Methyl 5-chloro-2-methoxy-3-methylbenzoate

• Inchi： 1S/C10H11ClO3/c1-6-4-7(11)5-8(9(6)13-2)10(12)14-3/h4-5H,1-3H3
• InChI Key： YDMTVSXHQOWZPY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)C(=C(C)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5